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Barium Hydroxide Key Properties

Understanding the fundamental properties of barium hydroxide is crucial for troubleshooting. The table

below summarizes the essential data [1] [2] [3]:

Property Details

Chemical
Formula

Ba(OH)₂ (Often used as an octahydrate, Ba(OH)₂·8H₂O) [1] [4]

Molar Mass 171.34 g/mol (anhydrous); 315.46 g/mol (octahydrate) [1] [5]

Solubility in
Water

Slightly soluble in cold water; solubility increases significantly with temperature (e.g.,
1.67 g/100 mL at 0°C vs. 101.4 g/100 mL at 100°C for equivalent BaO) [1] [4].

Solution pH Highly alkaline. A 0.1 M solution has a pH of approximately 11.27; a 0.01 M solution
has a pH of about 12.07 [2] [6] [4].

Nature Strong base, dissociates completely in water to Ba²⁺ and 2OH⁻ [2] [6].

Troubleshooting Common Issues

Here are solutions to frequent problems encountered when working with barium hydroxide solutions.
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Problem: Slow or Incomplete Dissolution

Possible Cause 1: Low Water Temperature

Explanation: The solubility of barium hydroxide is highly dependent on temperature [1].

Solution: Gently warm the solvent water to 30-40°C before adding the compound. Avoid
boiling, as it may accelerate reaction with atmospheric CO₂.

Possible Cause 2: Use of Anhydrous or Impure Form

Explanation: The anhydrous form is highly hygroscopic and can form a hardened cake that
resists dissolution. Impurities can also hinder the process [3] [5].

Solution: Use the octahydrate form (Ba(OH)₂·8H₂O) for preparation, as it is more stable and
easier to dissolve [5]. Always source high-purity chemicals.

Possible Cause 3: Formation of Barium Carbonate

Explanation: Barium hydroxide readily reacts with carbon dioxide (CO₂) from the air to form a
layer of insoluble barium carbonate (BaCO₃) on the crystals [1] [7].

Solution:
Use freshly boiled, deionized or distilled water to remove dissolved CO₂.

Prepare solutions under an inert atmosphere (e.g., nitrogen blanket) if possible.
Store solutions in tightly sealed containers to minimize air exposure.

Problem: Unexpectedly Low pH or Drifting pH

Possible Cause: Carbonate Contamination
Explanation: This is the most common cause. When Ba(OH)₂ solution absorbs CO₂ from the

air, it forms BaCO₃ precipitate and consumes hydroxide ions, lowering the pH: Ba(OH)₂ + CO₂
→ BaCO₃↓ + H₂O [1] [7].

Solution:
Prevention: Prepare and store solutions with minimal exposure to air. Use CO₂-

absorbent traps on storage containers.
Verification: A cloudy solution or a white precipitate indicates carbonate formation [1].

Remedy: Discard the contaminated solution. For critical applications, re-prepare the
solution using carbonate-free water and practices.

Experimental Protocol: Solution Preparation
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For consistent results, follow this standardized protocol for preparing a 0.05 M Barium Hydroxide solution

[5].

Materials Required:

Barium Hydroxide Octahydrate (Ba(OH)₂·8H₂O)
Analytical Balance (precision ±0.001 g)

Deionized or Distilled Water (freshly boiled and cooled is best)
1 L Volumetric Flask

Glass Stirring Rod or Magnetic Stirrer
Personal Protective Equipment (PPE): gloves, lab coat, and safety goggles

Procedure:

Calculate Mass: For 1 L of 0.05 M solution, the required mass is: 0.05 mol/L × 315.46 g/mol
× 1 L = 15.773 g [5].

Weigh: Accurately weigh 15.773 g of Ba(OH)₂·8H₂O on an analytical balance.
Dissolve: Transfer the compound to a 1 L volumetric flask containing about 500 mL of deionized

water. Swirl or stir until fully dissolved.
Dilute to Volume: Carefully add deionized water to the flask up to the 1 L mark.

Mix: Cap the flask and invert it several times for complete mixing.
Store: Transfer to a tightly sealed, labeled container. For best stability, minimize headspace to reduce

CO₂ ingress.

The workflow below summarizes the core preparation steps and a critical control point for ensuring solution

quality.
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Safety and Regulatory Considerations

Barium hydroxide is a corrosive and toxic material. Please adhere to the following precautions [1] [2] [8]:

Personal Protection: Always wear appropriate PPE (gloves, lab coat, and safety goggles) to prevent

skin irritation, eye damage, and respiratory tract issues.
Toxicity: It is toxic if ingested or inhaled. Accidental ingestion can lead to severe hypokalemia (low

potassium), muscle paralysis, and cardiac arrhythmias. The lethal dose for humans is estimated to be
in the range of 0.8 to 4 grams of absorbed barium [8].

First Aid: In case of skin contact, wash thoroughly with water. Seek immediate medical attention for
any exposure.

Good Laboratory Practices: Follow standard laboratory safety protocols and ensure compliance
with relevant regulatory guidelines (e.g., ICH, GMP) for reagent preparation and handling [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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hydroxide-dissolution-high-ph]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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